Cas no 1016752-31-0 (2-(4-Methylpiperidin-1-yl)methylaniline)
2-(4-Methylpiperidin-1-yl)methylaniline Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-METHYLPIPERIDIN-1-YL)METHYL]ANILINE
- 2-(4-Methylpiperidin-1-yl)methylaniline
-
- Inchi: 1S/C13H20N2/c1-11-6-8-15(9-7-11)10-12-4-2-3-5-13(12)14/h2-5,11H,6-10,14H2,1H3
- InChI Key: IPYGMKBBTRNUBS-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2N)CCC(C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 185
- XLogP3: 2.4
- Topological Polar Surface Area: 29.3
2-(4-Methylpiperidin-1-yl)methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M184500-50mg |
2-[(4-Methylpiperidin-1-yl)methyl]aniline |
1016752-31-0 | 50mg |
$ 285.00 | 2022-06-04 | ||
| TRC | M184500-100mg |
2-[(4-Methylpiperidin-1-yl)methyl]aniline |
1016752-31-0 | 100mg |
$ 470.00 | 2022-06-04 |
2-(4-Methylpiperidin-1-yl)methylaniline Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-(4-Methylpiperidin-1-yl)methylaniline
Compound CAS No. 1016752-31-0: A Comprehensive Overview of 2-(4-Methylpiperidin-1-yl)methylaniline
The compound with CAS No. 1016752-31-0, commonly referred to as 2-(4-Methylpiperidin-1-yl)methylaniline, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecular structure of 2-(4-Methylpiperidin-1-yl)methylaniline consists of a piperidine ring substituted with a methyl group at the 4-position, connected via a methylene bridge to an aniline moiety. This configuration imparts the molecule with interesting electronic and steric properties, making it a valuable compound for various research and industrial applications.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(4-Methylpiperidin-1-yl)methylaniline through a variety of methods, including nucleophilic substitution and coupling reactions. Researchers have explored the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, to construct the key bonds within this molecule. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive biological assays.
The pharmacological potential of 2-(4-Methylpiperidin-1-yl)methylaniline has been a focal point of recent studies. Preclinical research indicates that this compound exhibits promising bioactivity in vitro, particularly in models related to central nervous system disorders and inflammation. The presence of the piperidine ring, a known bioisostere for certain cyclic structures, contributes to its ability to interact with specific biological targets, such as G protein-coupled receptors (GPCRs). Furthermore, computational studies using molecular docking techniques have revealed potential binding modes that could be exploited for drug design.
In addition to its pharmacological applications, 2-(4-Methylpiperidin-1-yl)methylaniline has shown promise in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent studies have demonstrated that this compound can serve as a versatile ligand for transition metals, facilitating the synthesis of novel metalloorganic frameworks (MOFs) with potential applications in gas storage and catalysis.
The toxicological profile of 2-(4-Methylpiperidin-1-yl)methylaniline is another critical area of research. Acute and subchronic toxicity studies have been conducted to assess its safety for human use. Results indicate that at therapeutic doses, the compound demonstrates low toxicity; however, further long-term studies are required to fully understand its safety profile. Regulatory agencies emphasize the importance of thorough toxicological evaluations before any compound can be considered for clinical trials.
Looking ahead, ongoing research aims to explore the synthetic versatility and biological activity of 2-(4-Methylpiperidin-1-yl)methylaniline further. Collaborative efforts between academic institutions and pharmaceutical companies are focusing on optimizing its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Advanced analytical techniques like liquid chromatography-mass spectrometry (LCMS) are being employed to study these parameters comprehensively.
In conclusion, 2-(4-Methylpiperidin-1-yl)methylaniline (CAS No. 1016752-31-0) stands out as a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool for both academic exploration and industrial innovation. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.
1016752-31-0 (2-(4-Methylpiperidin-1-yl)methylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)